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yl)carbamate

Cat. No.: B152944

\ J

Prepared for: Researchers, Scientists, and Drug Development Professionals

Preamble: On the Nature of Chemical Identification

In the precise world of chemical research and development, the Chemical Abstracts Service
(CAS) Registry Number is an indispensable tool. It is a unique numerical identifier assigned to
every chemical substance, ensuring unambiguous identification in literature, databases, and
regulatory submissions. A valid CAS number is the cornerstone of any rigorous scientific

inquiry.

This guide was commissioned to provide an in-depth technical overview of the chemical entity
associated with CAS Number 1263379-33-9. However, an exhaustive search across multiple
authoritative chemical databases, including PubChem, ChemSpider, and the CAS
REGISTRY®, has yielded no information for this specific identifier. This strongly indicates that
CAS number 1263379-33-9 is not a valid or publicly documented chemical identifier.

It is possible that this number contains a typographical error. A CAS number is composed of
three parts separated by hyphens: the first part consisting of up to seven digits, the second of
two digits, and the third, a single check digit. An error in any of these, particularly the check
digit, would render the number invalid.
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While the requested compound could not be identified, our initial broad searches retrieved
information for several other compounds with numerically similar CAS numbers. In the spirit of
providing potentially relevant information, we present a technical overview of these distinct
chemical entities. It is crucial to note that the following information does not pertain to CAS
1263379-33-9.

Alternative Compound Analysis

The following sections detail the chemical information for compounds that were identified
during the search for the requested CAS number. These are presented here as a reference in
the event that the intended query was for one of these substances.

Lornoxicam (CAS Number: 70374-39-9)

Lornoxicam is a non-steroidal anti-inflammatory drug (NSAID) belonging to the oxicam class. It
is utilized for its analgesic, anti-inflammatory, and antipyretic properties.[1][2]

Core Chemical Information

Property Value

6-Chloro-4-hydroxy-2-methyl-N-(2-pyridyl)-2H-

IUPAC Name thieno[2,3-e][3][4]thiazine-3-carboxamide 1,1-
dioxide[5]

Molecular Formula C13H10CIN304S2[5]

Molecular Weight 371.81 g/mol [5]

Appearance White to yellow crystalline solid[2][5]

Synonyms Chlortenoxicam, Xefo[1][2]

Mechanism of Action

Lornoxicam exerts its therapeutic effects through the potent, non-selective inhibition of the
cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1] This inhibition prevents the conversion
of arachidonic acid to prostaglandins, which are key mediators of pain, inflammation, and fever.
[1] Lornoxicam's potent inhibition of prostaglandin biosynthesis is a distinguishing feature
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among oxicam derivatives.[1][2] Additionally, it has been shown to inhibit the formation of

interleukin-6 (IL-6) and inducible nitric oxide synthase (iINOS) in vitro.[5]

Arachidonic Acid

S

Click to download full resolution via product page

Caption: Lornoxicam's inhibitory action on COX-1 and COX-2 enzymes.

Applications in Research and Medicine

Lornoxicam is clinically used for the management of pain associated with inflammatory

conditions such as osteoarthritis and rheumatoid arthritis, as well as for postoperative pain

relief.[1] In a research context, it serves as a tool compound for studying the roles of COX

enzymes in various physiological and pathological processes.

B-Cyclodextrin (CAS Number: 7585-39-9)

B-Cyclodextrin is a cyclic oligosaccharide composed of seven a-1,4-linked D-glucopyranose

units.[6] It is produced from starch via enzymatic conversion.[4]

: ~hemical Inf :

Property Value

IUPAC Name Cycloheptaamylose

Molecular Formula Ca2H70035[6][7]

Molecular Weight 1134.98 g/mol [7]

Appearance White, crystalline powder|[6]
Synonyms Betadex, Schardinger [3-Dextrin[8]
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Key Properties and Structure

The structure of B-cyclodextrin forms a torus with a hydrophilic exterior and a lipophilic interior
cavity. This unique structure allows it to form inclusion complexes with a variety of guest
molecules, particularly non-polar compounds.[4]
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Caption: Schematic of 3-cyclodextrin forming an inclusion complex.

Applications in Drug Development and Other Industries

The ability of B-cyclodextrin to encapsulate guest molecules has led to its widespread use in
the pharmaceutical industry as a complexing agent.[4] Its primary applications include:

Increasing the solubility of poorly water-soluble drugs.[4]

Enhancing the bioavailability and stability of active pharmaceutical ingredients.[4]

Masking unpleasant tastes or odors.

Reducing gastrointestinal irritation caused by certain drugs.[4]

Beyond pharmaceuticals, B-cyclodextrin is also used in the food, chemical, and agricultural
industries.[4]

Arsenic(lll) Sulfide (CAS Number: 1303-33-9)
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Arsenic(lll) sulfide, with the chemical formula AszSs, is an inorganic compound.[9] It occurs
naturally as the mineral orpiment.

Core Chemical Information

Property Value

IUPAC Name Diarsenic trisulfide
Molecular Formula As2S3[3][9]

Molecular Weight 246.04 g/mol
Appearance Yellow to orange solid[9]

Arsenic trisulfide, Arsenous sulfide, C.I. Pigment

Synonyms
ynony Yellow 39[9]

Properties and Reactivity

Arsenic(lll) sulfide is insoluble in water but will dissolve in alkaline solutions.[9] It is a toxic and
carcinogenic compound requiring special handling and shipping procedures.[3] It can be
decomposed by nitric acid and reacts with oxidizing agents.

Applications

Historically and in modern applications, arsenic(lll) sulfide has been used in:

e The manufacturing of pigments, particularly for yellow and orange colors in glass and
ceramics.[9]

e The production of infrared-transmitting glass and other chalcogenide glasses for infrared
optics.

o Pyrotechnics.
» As an electrical semiconductor and photoconductor.[9]

» In some traditional medicines, and more recently, it has been investigated for the treatment
of acute promyelocytic leukemia.
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Conclusion

While the investigation into CAS number 1263379-33-9 did not yield a corresponding chemical
entity, this guide has provided a comprehensive overview of other, validly identified
compounds. It is recommended that the original query be reviewed for accuracy. Should a
corrected CAS number be identified, a similar in-depth technical guide can be compiled. The
precision of chemical identifiers is paramount, and this exercise underscores the importance of
their accurate use in scientific communication and research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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